Cas no 2090612-57-8 (4-Bromo-6-(phenoxymethyl)pyrimidine)

• Product Name: 4-Bromo-6-(phenoxymethyl)pyrimidine
• CAS No: 2090612-57-8
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5056284
• Update Time: 2025-05-18

4-Bromo-6-(phenoxymethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(phenoxymethyl)pyrimidine
• 4-Bromo-6-(phenoxymethyl)pyrimidine

• Inchi： 1S/C11H9BrN2O/c12-11-6-9(13-8-14-11)7-15-10-4-2-1-3-5-10/h1-6,8H,7H2
• InChI Key： VWPPTMGQTVLIHF-UHFFFAOYSA-N
• SMILES： BrC1=CC(COC2C=CC=CC=2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.7
• Topological Polar Surface Area: 35

Additional information on 4-Bromo-6-(phenoxymethyl)pyrimidine

Professional Introduction to 4-Bromo-6-(phenoxymethyl)pyrimidine (CAS No. 2090612-57-8)

4-Bromo-6-(phenoxymethyl)pyrimidine, identified by its CAS number 2090612-57-8, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The presence of both a bromine substituent and a phenoxymethyl group makes it a valuable intermediate in the development of various therapeutic agents.

The compound's structure, featuring a pyrimidine core with bromine at the 4-position and a phenoxymethyl moiety at the 6-position, provides a unique scaffold for further functionalization. This structural feature is particularly useful in medicinal chemistry, where modifications can lead to the discovery of novel drugs with improved pharmacological properties. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions, enabling the introduction of diverse functional groups.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures. 4-Bromo-6-(phenoxymethyl)pyrimidine has emerged as a key intermediate in several synthetic strategies. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to easily incorporate this compound into larger molecules makes it an indispensable tool for drug discovery.

The phenoxymethyl group attached to the pyrimidine ring introduces hydrophilicity and potential binding interactions with biological targets. This feature has been exploited in the design of small-molecule probes and drugs that require specific interactions with proteins or nucleic acids. Additionally, the bromine substituent allows for further modifications via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, respectively, which are essential for creating complex drug molecules.

One of the most notable applications of 4-Bromo-6-(phenoxymethyl)pyrimidine is in the synthesis of antiviral agents. The pyrimidine core is a common structural motif in many antiviral drugs due to its ability to mimic natural nucleobases and interfere with viral replication processes. Researchers have leveraged this compound to develop novel inhibitors targeting viral enzymes such as polymerases and proteases. The introduction of the phenoxymethyl group has been shown to enhance binding affinity and selectivity, leading to more effective antiviral therapies.

The compound's utility extends beyond antiviral applications. It has also been employed in the development of anticancer drugs. By modifying the structure through various chemical transformations, scientists have generated libraries of compounds that exhibit potent cytotoxic effects against cancer cell lines. The bromine atom facilitates further derivatization, allowing for the creation of molecules with specific mechanisms of action, such as inhibiting tumor growth or inducing apoptosis.

In conclusion, 4-Bromo-6-(phenoxymethyl)pyrimidine (CAS No. 2090612-57-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for constructing biologically active molecules across various therapeutic areas. As research continues to advance, this compound is expected to play an even greater role in the discovery and development of novel therapeutic agents that address unmet medical needs.